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Compound of Interest

Compound Name: 1-Bromo-2-fluoro-2-methylpropane

Cat. No.: B125078

Essential Safety and Handling Guide for 1-Bromo-2-
fluoro-2-methylpropane

Disclaimer: A comprehensive Safety Data Sheet (SDS) for 1-Bromo-2-fluoro-2-
methylpropane (CAS No. 19869-78-4) is not readily available in public domains. The following
guidance is based on the known hazards of this chemical class, including flammability and
irritation, and information on structurally similar compounds. Always perform a risk assessment
for your specific laboratory conditions and consult with your institution's environmental health
and safety department.

This guide provides immediate safety and logistical information for researchers, scientists, and
drug development professionals handling 1-Bromo-2-fluoro-2-methylpropane. It includes
essential operational procedures and disposal plans to ensure safe laboratory practices.

Hazard Summary

1-Bromo-2-fluoro-2-methylpropane is a flammable liquid and vapor that causes skin and
serious eye irritation, and may cause respiratory irritation.[1] Proper personal protective
equipment and handling procedures are critical to minimize risk.

Quantitative Data Summary

The following table summarizes the available physical and chemical data for 1-Bromo-2-
fluoro-2-methylpropane. Occupational exposure limits (OELSs) have not been established for
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this specific compound. For context, the exposure limits for Bromine are provided as a
reference for a related hazardous component, but do not directly apply.

Property Value Source
CAS Number 19869-78-4 [11[2][3]
Molecular Formula CaHsBrF [1][3]
Molecular Weight 155.01 g/mol [11[3]
Appearance Clear, colorless liquid [3]
Boiling Point 100.4 °C [2]
Density 1.4 g/cm3 [2]

Occupational Exposure Limits
(OELs)

Not available

OSHA PEL: 0.1 ppm (8-hr
TWA) NIOSH REL: 0.1 ppm
Reference OELs for Bromine (20-hr TWA); 0.3 ppm (STEL) [415116]
ACGIH TLV: 0.1 ppm (8-hr
TWA); 0.2 ppm (STEL)

Personal Protective Equipment (PPE)

A thorough risk assessment should precede any handling of this chemical to ensure the
appropriate level of protection.

e Eye and Face Protection:
o Wear chemical safety goggles that meet government standards (e.g., ANSI Z87.1).

o In situations with a higher risk of splashing, a face shield should be worn in addition to
goggles.

¢ Skin Protection:
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o Gloves: Due to the lack of specific permeation data for 1-Bromo-2-fluoro-2-
methylpropane, caution is advised.

» For incidental contact (splash protection), heavy-duty nitrile gloves are recommended.
Immediately remove and replace gloves upon contamination.

» For extended contact, consider gloves made of Butyl rubber or Viton, which generally
offer good resistance to halogenated organic compounds.[7][8][9][10] However, Butyl
rubber may not perform as well with some halogenated solvents.[7][8] Double-gloving
can provide an additional layer of protection.

» Always inspect gloves for tears, holes, or degradation before use.

o Protective Clothing: A flame-retardant lab coat should be worn. Ensure clothing fully
covers the arms and body. For significant handling operations, a chemically resistant
apron or suit may be necessary.

o Footwear: Closed-toe shoes are mandatory.

» Respiratory Protection:

o All work should be conducted in a certified chemical fume hood to minimize inhalation
exposure.

o If a fume hood is not available or if there is a potential for exposure above established
limits for analogous compounds, a NIOSH-approved respirator with an organic vapor
cartridge is required. Respirator use must be in accordance with a formal respiratory
protection program, including fit-testing.

Operational and Disposal Plans
Safe Handling Procedures

e Preparation:
o Designate a specific area within a chemical fume hood for handling.

o Ensure an eyewash station and safety shower are immediately accessible.
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o Have a chemical spill kit rated for flammable liquids readily available.

e Handling:

[e]

Ground and bond all metal containers and equipment during transfer to prevent the
buildup of static electricity, which can be an ignition source.

[e]

Use only non-sparking tools.

o

Keep the container tightly closed when not in use.

[¢]

Avoid breathing vapors and prevent contact with skin and eyes.

e Storage:

[e]

Store in a tightly sealed, properly labeled container.

o

Keep in a cool, dry, and well-ventilated area designated for flammable liquids.

[¢]

Store away from heat, sparks, open flames, and any other ignition sources.

[e]

Incompatible materials such as strong oxidizing agents and strong bases should be stored
separately.

Disposal Plan

1-Bromo-2-fluoro-2-methylpropane is a halogenated organic compound and must be
disposed of as hazardous waste. Do not dispose of it down the drain or in regular trash.

o Waste Collection:

o Collect waste in a dedicated, properly labeled, and sealed container. The container should
be compatible with halogenated organic waste.

o Do not mix with non-halogenated organic waste or other incompatible waste streams.[11]
[12]

e Labeling and Storage:
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o Clearly label the waste container with "Hazardous Waste," "Halogenated Organic Waste,"
and the full chemical name: "1-Bromo-2-fluoro-2-methylpropane.”

o Store the waste container in a designated satellite accumulation area, following the same
storage guidelines as for the pure chemical.

e Final Disposal:

o Arrange for pickup and disposal through your institution's environmental health and safety
department or a licensed hazardous waste disposal contractor. Follow all local, state, and
federal regulations.

Emergency Procedures: Chemical Spill Response

The following workflow outlines the immediate steps to take in the event of a spill.
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Workflow for 1-Bromo-2-fluoro-2-methylpropane Spill

\

Assess Spill Size & Risk
(Fire, Ventilation)

Small Spill?
(Manageable by lab staff)

Don Appropriate PPE

Large Spill / Fire / Poor Ventilation (Gloves, Goggles, Respirator)

Evacuate Area Control Ignition Sources
Alert Others & Supervisor (If safe to do so)

Contain Spill
(Use absorbent dikes)

Call Emergency Services
(e.g., 911/ EHS)

Absorb Spill
(Use inert material)

Collect & Containerize Waste
(Use non-sparking tools)

Decontaminate Area
(Soap and water)

Dispose of as
Halogenated Hazardous Waste

Spill Managed

Click to download full resolution via product page

Caption: Logical workflow for responding to a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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